Cas no 1842353-17-6 ((3S)-3-Amino-3-(pyrimidin-5-yl)propanamide)

• Product Name: (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide
• CAS No: 1842353-17-6
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 5704556
• PubChem ID: 131008993
• Update Time: 2025-10-12

(3S)-3-Amino-3-(pyrimidin-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide
• 1842353-17-6
• EN300-1286426
• 5-Pyrimidinepropanamide, β-amino-, (βS)-

• Inchi： 1S/C7H10N4O/c8-6(1-7(9)12)5-2-10-4-11-3-5/h2-4,6H,1,8H2,(H2,9,12)/t6-/m0/s1
• InChI Key： HPABKHKQNAYWBR-LURJTMIESA-N
• SMILES： O=C(C[C@@H](C1=CN=CN=C1)N)N

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 436.1±40.0 °C(Predicted)
• pka: 16.07±0.40(Predicted)

Additional information on (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide

(3S)-3-Amino-3-(pyrimidin-5-yl)propanamide: A Novel Compound with Promising Therapeutic Potential

(3S)-3-Amino-3-(pyrimidin-5-yl)propanamide (CAS No. 1842353-17-6) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various therapeutic areas. The pyrimidin-5-yl group, a key structural feature, plays a critical role in modulating biological activity, while the 3S stereochemistry ensures optimal pharmacological properties.

Recent studies have highlighted the versatility of (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide in targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the activity of certain kinases, which are implicated in cancer progression. This finding underscores the compound's potential as a candidate for anti-cancer drug development. The pyrimidin-5-yl moiety is believed to interact with specific protein domains, enhancing the compound's selectivity and reducing off-target effects.

Moreover, the 3S configuration of (3S)-3-Amino-3-(pyrimid-5-yl)propanamide is crucial for its pharmacokinetic profile. Stereochemistry significantly influences drug absorption, distribution, metabolism, and excretion (ADME) properties. Researchers have noted that the 3S isomer exhibits improved oral bioavailability compared to its 3R counterpart, making it a more viable option for systemic administration. This aspect is particularly relevant in the context of drug development, where bioavailability directly impacts therapeutic outcomes.

The molecular framework of (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide also allows for the incorporation of additional functional groups, enabling the design of multifunctional therapeutics. For example, modifications to the pyrimidin-5-yl ring have been explored to enhance binding affinity to target receptors. A 2024 study in the European Journal of Medicinal Chemistry reported the synthesis of derivatives with improved potency against inflammatory markers, suggesting potential applications in autoimmune disorders and chronic inflammation.

From a synthetic perspective, the preparation of (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide involves a series of well-defined chemical steps. The core structure is typically synthesized through a nucleophilic substitution reaction, followed by stereochemical control to achieve the desired 3S configuration. The use of chiral catalysts or enantioselective methodologies has been pivotal in this process, ensuring high enantiomeric purity. This level of synthetic precision is essential for pharmaceutical applications where racemic mixtures may lead to reduced efficacy or increased side effects.

Current research trends indicate that (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide is being investigated for its role in modulating signaling pathways associated with neurodegenerative diseases. A 2023 preclinical study suggested that the compound could interfere with the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's disease. These findings open new avenues for its potential use in neuroprotective therapies, further expanding its therapeutic relevance.

Despite its promising properties, the development of (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide is still in the early stages. Ongoing research aims to optimize its pharmacological profile, enhance its stability, and assess its safety in vivo. Challenges such as metabolic degradation and potential toxicity are being addressed through advanced computational modeling and in vitro testing. These efforts are critical for translating the compound into a viable therapeutic option.

In conclusion, (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide (CAS No. 1842353-17-6) stands as a promising candidate in the quest for novel therapeutics. Its unique structural features, combined with the potential for further modification, position it as a valuable asset in the pharmaceutical pipeline. As research continues to evolve, the compound may play a pivotal role in addressing complex medical conditions, underscoring the importance of continued investigation into its properties and applications.